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Compound of Interest

Compound Name: Titanium(IV) bromide

Cat. No.: B1581479 Get Quote

An In-depth Technical Guide to the Crystal Structure of Anhydrous Titanium(IV) Bromide

Introduction
Titanium(IV) bromide, with the chemical formula TiBr₄, is a fascinating inorganic compound that serves as a cornerstone

in various chemical syntheses and material science applications. As the most volatile transition metal bromide, its

properties are intermediate between those of titanium(IV) chloride (TiCl₄) and titanium(IV) iodide (TiI₄)[1][2][3]. TiBr₄ is an

orange to brown crystalline solid at room temperature, notable for its strong Lewis acidity and high solubility in nonpolar

organic solvents, which facilitates its use as a catalyst and precursor[1][2][3]. The molecule is diamagnetic, a consequence

of the d⁰ electron configuration of the central titanium atom[1][2][3]. This document provides a comprehensive overview of

the crystal and molecular structure of anhydrous TiBr₄, its synthesis, and the experimental methods used for its

characterization, tailored for researchers and professionals in chemistry and materials science.

Physicochemical Properties
Anhydrous Titanium(IV) bromide is a hygroscopic solid that reacts vigorously with water. Its key physical and chemical

properties are summarized in the table below.
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Property Value Reference(s)

Appearance Orange to brown crystalline solid [1][4][5]

Molecular Formula TiBr₄ [2][3][4]

Molar Mass 367.48 g/mol [2][3][6]

Melting Point 38 - 40 °C [1][2][3][4][7]

Boiling Point 230 - 234 °C [1][2][3][4][7]

Density 3.25 g/cm³ [1][2][3]

Crystal Structure
Cubic (predominantly reported),

Monoclinic
[1][2][3][8]

Coordination Geometry Tetrahedral [1][2][3][4]

Solubility
Soluble in chlorocarbons, benzene;

Decomposes in water
[1][2][3][7]

Hazards
Corrosive, highly hygroscopic, releases

HBr upon hydrolysis
[1][2][3]

Crystal and Molecular Structure
The structure of solid TiBr₄ consists of discrete, tetrahedral TiBr₄ molecules. While there is some variation in the literature,

the most commonly reported crystal structure is cubic. A monoclinic phase has also been identified.

Crystallographic Data
The crystallographic parameters for the two known polymorphs of Titanium(IV) bromide are detailed below. The cubic

form is the most frequently cited structure.

Parameter Cubic Polymorph Monoclinic Polymorph

Crystal System Cubic Monoclinic

Space Group Pa3 P2₁/c

Lattice Constant (a) 11.300 ± 0.007 Å Data not available in search

Lattice Constant (b) - Data not available in search

Lattice Constant (c) - Data not available in search

Lattice Angles (α,β,γ) 90°, 90°, 90° Data not available in search

Formula Units (Z) 8 Data not available in search

Calculated Density 3.383 g/cm³ Data not available in search

Reference(s) [1][2][3][9] [8]
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Molecular Geometry
In both solid and gas phases, the TiBr₄ molecule adopts a regular tetrahedral geometry (Td symmetry), consistent with

VSEPR theory for a d⁰ metal center[1][4][10]. The central titanium atom is bonded to four bromine atoms. There is a slight

discrepancy in reported bond lengths, which may be attributed to the different crystalline forms or analytical techniques

used.

Parameter Value Reference(s)

Ti-Br Bond Length 2.34 - 2.43 Å [1][8]

Br-Ti-Br Bond Angle ~109.5° (Implied by tetrahedral geometry)

graph "TiBr4_Molecule" {

layout="neato";

node [shape=circle, style=filled, fontname="Arial", fontcolor="#202124"];

edge [fontname="Arial"];

// Node definitions

Ti [label="Ti", fillcolor="#4285F4", fontcolor="#FFFFFF", fontsize=16, pos="0,0!"];

Br1 [label="Br", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14, pos="-1.5,1.5!"];

Br2 [label="Br", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14, pos="1.5,1.5!"];

Br3 [label="Br", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14, pos="-0.8,-1.8!"];

Br4 [label="Br", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14, pos="0.8,-1.8!"];

// Edge definitions

Ti -- Br1;

Ti -- Br2;

Ti -- Br3;

Ti -- Br4;

}

Caption: Tetrahedral geometry of the TiBr₄ molecule.

Experimental Protocols
Synthesis of Anhydrous Titanium(IV) Bromide
The preparation of anhydrous TiBr₄ requires stringent moisture-free conditions due to its high reactivity with water. Several

methods have been established.

Method 1: Direct Combination of Elements This method involves the direct reaction of high-purity titanium metal with

elemental bromine.
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Apparatus Setup: A reaction vessel, typically a sealed glass tube, is charged with pure titanium metal chips or powder.

Reaction: Freshly distilled bromine is carefully introduced into the vessel. The reaction can be initiated by gentle

heating.[11]

Purification: The crude TiBr₄ product is purified by sublimation under reduced pressure or by rectification in a distillation

column to yield the final orange crystalline solid.[11]

Method 2: Halide Exchange with HBr This is a lower-temperature method involving the conversion of TiCl₄ to TiBr₄.[12]

Inert Atmosphere: All procedures are conducted in a dry box under an inert atmosphere (e.g., dry nitrogen) to exclude

moisture.[12]

Solution Preparation: A solution of redistilled titanium(IV) chloride (TiCl₄) in anhydrous benzene is prepared in a two-

necked flask and cooled to 0 °C using an ice-salt bath.[12]

Gassing: Dry hydrogen bromide (HBr) gas, passed through a drying agent like phosphorus pentoxide, is bubbled

through the cooled TiCl₄ solution. The solution color changes from colorless to yellow and finally to red.[12]

Isolation: After the reaction is complete, the benzene solvent is removed by distillation. The remaining product, TiBr₄, is

then collected by distillation, typically in the boiling range of 229-232 °C.[12]

Synthesis Crystallographic Analysis

TiCl₄ in Benzene
+ Dry HBr Gas

Reaction at 0°C
(Halide Exchange)

Distillation to remove
Benzene & Purify TiBr₄

Anhydrous TiBr₄
Crystals

Sample Preparation
(Capillary Mounting)

Characterization X-ray Diffraction
Data Collection

Data Processing &
Structure Solution

Crystal Structure
Determination

Click to download full resolution via product page

Caption: Workflow for TiBr₄ synthesis and structural analysis.

X-ray Crystal Structure Determination
The definitive method for elucidating the crystal structure of a compound like TiBr₄ is single-crystal or powder X-ray

diffraction (XRD).

Sample Preparation: Due to its hygroscopic nature, a single crystal of TiBr₄ is selected and mounted in a sealed, thin-

walled glass capillary under an inert atmosphere to protect it from air and moisture during the analysis.[9]

Data Collection: The mounted crystal is placed on a goniometer within an X-ray diffractometer.[13] A monochromatic X-

ray beam is directed at the crystal, which is rotated through various angles. The diffracted X-rays are detected, and their

intensities and positions are recorded.[13]
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Structure Solution and Refinement: The collected diffraction data (a pattern of reflections) is processed to determine the

unit cell dimensions and space group. The positions of the titanium and bromine atoms within the unit cell are

determined using computational methods (e.g., Patterson or direct methods). This initial structural model is then refined

against the experimental data to achieve the best possible fit, yielding precise bond lengths, angles, and other structural

parameters.

Safety and Handling
Titanium(IV) bromide is a corrosive and hazardous chemical that requires careful handling.

Moisture Sensitivity: It is extremely hygroscopic and hydrolyzes rapidly in moist air, releasing corrosive hydrogen

bromide gas.[1][3][12] All handling should be performed under a dry, inert atmosphere (e.g., in a glovebox).

Corrosivity: TiBr₄ is corrosive to skin, eyes, and mucous membranes. Appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat, must be worn.

Storage: The compound should be stored in a tightly sealed container in a cool, dry, well-ventilated area away from

water and moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced

chemicals, empowering scientists and researchers to drive progress in

science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581479?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

